2,6-Bis(2,2,2-trifluoroethoxy)benzonitrile

• IUPAC Name: 2,6-bis(2,2,2-trifluoroethoxy)benzonitrile
• InChI: InChI=1S/C11H7F6NO2/c12-10(13,14)5-19-8-2-1-3-9(7(8)4-18)20-6-11(15,16)17/h1-3H,5-6H2
• InChI Key: YVHZUTZJZUYWBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OCC(F)(F)F)C#N)OCC(F)(F)F
• Molecular Formula: C11H7F6NO2
• DSSTOX Substance ID: DTXSID70371113
• Molecular Weight: 299.17 g/mol
• CAS No.: 93624-57-8

Description

2,6-Bis(2,2,2-trifluoroethoxy)benzonitrile is a useful research compound. Its molecular formula is C11H7F6NO2 and its molecular weight is 299.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiarrhythmic Compounds

2,6-Bis(2,2,2-trifluoroethoxy)benzonitrile derivatives have been synthesized and evaluated for their antiarrhythmic activity. Notably, benzamides with 2,2,2-trifluoroethoxy ring substituents and a heterocyclic amide side chain were prepared and tested, revealing that tertiary and secondary benzamides derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide are active in this context. The antiarrhythmic activity was found to be influenced by factors such as the basicity of the amine nitrogen and the link between the heterocycle and amide nitrogen (Banitt, Bronn, Coyne, & Schmid, 1977; Banitt, Coyne, Schmid, & Mendel, 1975).

Advanced Polymer Materials

This compound has been used as a precursor in the synthesis of novel soluble aromatic polyesters with pendant cyano groups. These polymers were synthesized through polycondensation and displayed good thermal stability and solubility in common solvents, showcasing their potential for various applications in material science (Yu, Cai, & Wang, 2009; Yi-xiang, 2006; Zhang, 2008).

Photocatalytic Reactions

The compound has been involved in photocatalytic reactions, such as the addition of 2,2,2-trifluoroethanol to benzonitrile under specific conditions, producing various stereoisomers with potential application in synthesizing complex organic molecules (Foster, Pincock, Pincock, & Thompson, 1998).

Synthetic Methodologies

It has been used in developing novel methodologies for synthesizing complex organic compounds, such as the controlled conversion of phenylacetic acids to benzonitriles or phenylacetonitriles, showcasing its utility in fine chemical synthesis (Kangani, Day, & Kelley, 2008).

Mechanism of Action

The mechanism of action for 2,6-Bis(2,2,2-trifluoroethoxy)benzonitrile is not explicitly mentioned in the search results. It is often used for research purposes.

Safety and Hazards

The safety data sheet suggests that this chemical may cause serious eye irritation and respiratory irritation. It is advised to avoid breathing fumes, mist, spray, vapors, and to use only outdoors or in a well-ventilated area. Wearing protective gloves, clothing, eye protection, and face protection is recommended.